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Compound of Interest

Compound Name: Rengynic acid
CAS No.: 1310146-00-9
Cat. No.: B592748
Get Quote
. J

To the attention of: Researchers, scientists, and drug development professionals.

Following a comprehensive search of the scientific literature, we have been unable to identify a
compound named "Rengylic acid." Searches for this name and several phonetic variations did
not yield any published total synthesis protocols or even a characterization of a molecule with
this name.

It is possible that "Rengylic acid" is a novel or proprietary compound not yet disclosed in
publicly available literature, or that the name provided may be a misspelling of a known natural
product.

To proceed with your request for a detailed total synthesis protocol, including quantitative data,
experimental methodologies, and pathway visualizations, we kindly request that you verify and
provide the following information:

o Correct Spelling: Please ensure the spelling of the compound's name is accurate.

o Chemical Structure: A 2D or 3D representation of the molecular structure.
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o CAS Registry Number: The unique numerical identifier assigned by the Chemical Abstracts
Service.

e Source Publication: Any reference to a journal article, patent, or database where the
compound is described.

Upon receiving the correct information for the target molecule, we will proceed with the
following comprehensive workflow to deliver the requested application notes and protocols:

Proposed Workflow for Target Molecule Total
Synthesis Protocol

Caption: Proposed workflow for generating the total synthesis protocol upon identification of the
correct target molecule.

We are committed to providing you with accurate and detailed scientific information. We look
forward to your clarification and the opportunity to assist you further in your research and
development endeavors.

» To cite this document: BenchChem. [Application Notes and Protocols: Total Synthesis of
Rengylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592748/docs#application-notes-and-protocols-total-
synthesis-of-rengylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

